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Compound of Interest

Compound Name: Lead salicylate

Cat. No.: B099369

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of lead salicylate in combination with copper
oxide and carbon black as a catalytic system, primarily focusing on its application in solid
propellants. The performance of this system is objectively compared with alternative materials,
supported by experimental data from various studies. Detailed experimental protocols for key
analytical techniques are also presented to aid in the replication and validation of these
findings.

Executive Summary

Lead salicylate, often used in conjunction with copper oxide and carbon black, has historically
been a key component in modifying the burning characteristics of solid propellants. This
combination acts as a ballistic modifier, influencing the burning rate and pressure sensitivity of
the propellant. However, due to the inherent toxicity of lead compounds, there is a significant
research effort to identify and validate less hazardous alternatives that can deliver comparable
or superior performance. This guide synthesizes available data to facilitate a direct comparison
between the lead salicylate system and its emerging alternatives, with a particular focus on
bismuth-based compounds.

Performance Comparison of Catalytic Systems

The following tables summarize the quantitative data on the performance of lead salicylate-
based systems and their alternatives in solid propellant formulations. The data is compiled from
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multiple sources and focuses on key performance parameters such as burning rate and

thermal decomposition characteristics.

Table 1: Comparison of Burning Rate Performance of Catalytic Systems in Solid Propellants

. Pressure
Catalyst Propellant Pressure Burning
Exponent Reference
System Type (MPa) Rate (mm/s) )
n
Lead
Salicylate / Produces
Copper Oxide  Double-Base 6-10 "plateau” <0.2 [1]
/ Carbon effect
Black
Lead
Stearate / Effective
Copper Oxide  Double-Base - catalytic - [2][3]
/ Carbon activity
Black
Equal to
Bismuth Minimum JAVELIN,
) - _ 0.30 [4]
Salicylate Smoke superior to
HELLFIRE
Similar to
Bismuth Minimum )
) - Bismuth 0.45-0.50 [4]
Citrate Smoke )
Salicylate
AP/HTPB Increased
Nano-CuO ] - ] -
Composite burning rate
Potential
Copper ]
] substitute for
Salicylate / Double-Base - -
) lead-based
Bismuth Salt -
modifiers
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Note: Direct comparative data for a single propellant formulation containing all listed catalyst
systems is limited. The data presented is synthesized from various studies to provide a relative
performance overview.

Table 2: Thermal Decomposition Analysis of Propellant Components with Catalysts (TGA/DSC
Data)

Decompositio

. n Peak Heat Release
Material Catalyst Reference
Temperature (J/9)
(°C)
Ammonium Reduced by
Nano-CuO Increased
Perchlorate (AP) ~25°C
AP/HTPB Reduced by Increased by 1.4-
Nano-CuO
Propellant ~8.6°C 1.7%
Decompose at
Double-Base
Lead Salts lower -
Propellant
temperatures
Energetic
N ) Enhanced Decreased
Compositions Lead Oxide - o
decomposition activation energy
(TEGDN/NC/DA (nano)
5) temperature by 20-40 kJ/mol

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols are
essential for the accurate evaluation and comparison of catalytic systems in energetic
materials.

Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC)

Objective: To determine the thermal stability and decomposition kinetics of the energetic
materials with and without catalysts.
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Instrumentation: A simultaneous TGA/DSC instrument is recommended.
Experimental Procedure:

o Calibration: Calibrate the instrument for mass and temperature using standard reference
materials (e.g., indium for temperature, calcium oxalate for mass loss).

o Sample Preparation: Accurately weigh 1-5 mg of the sample into a clean, tared crucible
(aluminum or ceramic). For mixtures, ensure homogeneity.

o Atmosphere: Use an inert atmosphere, typically nitrogen or argon, at a constant flow rate
(e.g., 50 mL/min) to prevent oxidative side reactions.

e Heating Program:
o Equilibrate the sample at a starting temperature (e.g., 30°C).

o Heat the sample at a constant rate, typically 10°C/min, to a final temperature that
encompasses the entire decomposition range (e.g., 500°C).

o Data Analysis:

o TGA: Plot mass loss as a function of temperature. Determine the onset of decomposition
and the temperature of maximum mass loss rate from the derivative thermogravimetric
(DTG) curve.

o DSC: Plot heat flow as a function of temperature. Identify endothermic (melting) and
exothermic (decomposition) peaks. Integrate the area under the exothermic peaks to
determine the heat of decomposition.

Solid Propellant Burning Rate Measurement (Strand
Burner Method)

Objective: To measure the linear burning rate of a solid propellant strand at various controlled
pressures.

Instrumentation: A Crawford-type strand burner or a similar constant-pressure vessel.
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Experimental Procedure:
e Sample Preparation:

o Prepare cylindrical strands of the propellant with a typical diameter of 5-10 mm and a
length of 50-100 mm.

o Inhibit the side surfaces of the strand with a nhon-combustible material (e.g., epoxy resin)
to ensure that burning occurs only on the end faces.

o Embed fine fuse wires or thermocouples at precisely measured intervals along the strand
to detect the flame front passage.

o Test Execution:

[e]

Mount the propellant strand in the burner.

[e]

Pressurize the vessel with an inert gas, typically nitrogen, to the desired test pressure.

o

Ignite one end of the propellant strand using an electrical igniter (e.g., a heated nichrome
wire).

Record the time it takes for the flame front to travel between the embedded sensors.

o

o Data Analysis:

o Calculate the burning rate (r) by dividing the known distance between the sensors by the
measured time interval.

o Repeat the experiment at various pressures to establish the burning rate as a function of
pressure.

o The data is often fitted to Vieille's law: r = a * P"n, where 'r' is the burning rate, 'P' is the
pressure, and 'a’ and 'n' (pressure exponent) are constants that characterize the
propellant's ballistic properties.

Visualizations
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The following diagrams illustrate key concepts and workflows relevant to the evaluation of
these catalytic systems.
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Caption: Experimental workflow for evaluating propellant performance.
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Caption: Simplified catalytic pathway in solid propellants.

Discussion

The combination of lead salicylate, copper oxide, and carbon black has a well-established
synergistic effect on the combustion of double-base propellants. Lead salts, in general, are
known to decompose at temperatures just below the propellant's burning surface, forming lead
oxides which are believed to be the catalytically active species. Carbon black plays a crucial
role by creating a carbonaceous layer on the burning surface, which enhances the catalytic
activity of the lead compounds, leading to the desirable "plateau” or "mesa" burning rate-
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pressure relationships. Copper salts are often added to further enhance the super-rate burning
effect.

However, the environmental and health concerns associated with lead have driven the
investigation into alternatives. Bismuth compounds, particularly bismuth salicylate and bismuth
citrate, have emerged as promising lead-free ballistic modifiers. Studies have shown that
bismuth-based systems can achieve burning rates and pressure exponents comparable to their
lead-containing counterparts. The addition of carbon black has also been found to significantly
increase the catalytic efficiency of bismuth compounds.

Nano-sized metal oxides, especially nano-CuO, have demonstrated significant catalytic activity
on the thermal decomposition of ammonium perchlorate, a key ingredient in composite
propellants. The high surface area of nanoparticles leads to more active sites, resulting in lower
decomposition temperatures and increased heat release. This translates to higher burning
rates for the propellant.

Conclusion

The evaluation of lead salicylate in combination with copper oxide and carbon black reveals a
potent catalytic system for modifying the ballistic properties of solid propellants. However, the
toxicity of lead necessitates a transition to safer alternatives. Bismuth-based compounds, such
as bismuth salicylate, have shown great promise as direct replacements, offering comparable
performance without the associated health and environmental risks. Furthermore, the use of
nanomaterials, like nano-copper oxide, presents another avenue for enhancing propellant
performance by significantly influencing the thermal decomposition of key ingredients.

For researchers and professionals in the field, the focus should be on conducting direct
comparative studies of these lead-free alternatives within the same propellant formulations to
generate robust and directly comparable performance data. The experimental protocols
outlined in this guide provide a framework for such evaluations, ensuring consistency and
reliability of the results. The continued development and characterization of these advanced
materials are crucial for the next generation of safer and more efficient energetic systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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